molecular formula C12H16O3 B8416102 2H-Pyran, tetrahydro-2-(4-methoxyphenoxy)- CAS No. 20443-88-3

2H-Pyran, tetrahydro-2-(4-methoxyphenoxy)-

Cat. No.: B8416102
CAS No.: 20443-88-3
M. Wt: 208.25 g/mol
InChI Key: WFWSREBPXRRQQR-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

2H-Pyran, tetrahydro-2-(4-methoxyphenoxy)- is a useful research compound. Its molecular formula is C12H16O3 and its molecular weight is 208.25 g/mol. The purity is usually 95%.
BenchChem offers high-quality 2H-Pyran, tetrahydro-2-(4-methoxyphenoxy)- suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2H-Pyran, tetrahydro-2-(4-methoxyphenoxy)- including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

CAS No.

20443-88-3

Molecular Formula

C12H16O3

Molecular Weight

208.25 g/mol

IUPAC Name

2-(4-methoxyphenoxy)oxane

InChI

InChI=1S/C12H16O3/c1-13-10-5-7-11(8-6-10)15-12-4-2-3-9-14-12/h5-8,12H,2-4,9H2,1H3

InChI Key

WFWSREBPXRRQQR-UHFFFAOYSA-N

Canonical SMILES

COC1=CC=C(C=C1)OC2CCCCO2

Origin of Product

United States

Synthesis routes and methods

Procedure details

In a manner similar to Preparation 5 stir 4-methoxyphenol (0.161 mol), 3,4-dihydro-2H-pyran (0.193 mol), CH2Cl2 (50 mL), p-TsOH (0.161 mol) at 0° C. for 10 minutes, then add triethylamine (1.77 mol). Evaporate, add diethyl ether (Et2O), and extractively work up to give 33.5 g (100%) of 2-(4-methoxyphenoxy)tetrahydro-2H-pyran as a yellow oil. 1H NMR (400 MHz, CDCl3) δ 7.06-6.95 (m, 2H), 6.89-6.77 (m, 2H), 5.31 (t, J=3.3 Hz, 1H), 4.00-3.89 (m, 1H), 3.78 (s, 3H), 3.64-3.56 (m, 1H), 2.07-1.93 (m, 1H), 1.88-1.83 (m, 2H), 1.65 (m, 3H). 13C NMR (101 MHz, CDCl3) δ 154.49, 151.09, 117.78, 114.49, 97.31, 62.11, 55.67, 30.50, 25.27, 18.95.
Quantity
0.161 mol
Type
reactant
Reaction Step One
Quantity
0.193 mol
Type
reactant
Reaction Step One
Quantity
0.161 mol
Type
reactant
Reaction Step One
Quantity
50 mL
Type
solvent
Reaction Step One
Quantity
1.77 mol
Type
reactant
Reaction Step Two

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